2-(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-N,N-diethylacetamide

• IUPAC Name: 2-(6-chloro-3-oxo-1,4-benzoxazin-4-yl)-N,N-diethylacetamide
• InChI: InChI=1S/C14H17ClN2O3/c1-3-16(4-2)13(18)8-17-11-7-10(15)5-6-12(11)20-9-14(17)19/h5-7H,3-4,8-9H2,1-2H3
• InChI Key: VPECAVWRINEERD-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CN1C(=O)COC2=C1C=C(C=C2)Cl
• Molecular Formula: C14H17ClN2O3
• Molecular Weight: 296.75 g/mol

Description

2-(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-N,N-diethylacetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as CAY10585 and has been extensively studied for its unique properties and potential benefits.

Mechanism of Action

The mechanism of action of CAY10585 is not fully understood, but it is believed to work by inhibiting the production of inflammatory cytokines and chemokines. The compound has been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in the regulation of inflammatory responses.
Biochemical and Physiological Effects:
CAY10585 has been shown to have significant anti-inflammatory and analgesic effects in various animal models. The compound has been shown to reduce the production of pro-inflammatory cytokines and chemokines, leading to a decrease in inflammation and pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CAY10585 in lab experiments is its high purity and stability. The compound is also relatively easy to synthesize, making it a cost-effective option for researchers. However, one limitation of using CAY10585 is its limited solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for the study of CAY10585. One area of interest is the development of new drugs based on the compound's anti-inflammatory and analgesic properties. Another potential direction is the study of the compound's effects on other physiological processes, such as its potential role in cancer treatment. Additionally, further research is needed to fully understand the mechanism of action of CAY10585 and its potential applications in various fields.

Scientific Research Applications

CAY10585 has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. The compound has been shown to have significant anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs to treat various inflammatory diseases.